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Compound of Interest

Compound Name: Alpelisib hydrochloride

Cat. No.: B15144926

Audience: Researchers, scientists, and drug development professionals.

Introduction: Alpelisib (brand name Pigray) is an orally bioavailable inhibitor of
phosphatidylinositol 3-kinase (PI3K) with high specificity for the p110a isoform, encoded by the
PIK3CA gene.[1][2][3] The PIBK/AKT/mTOR signaling pathway is a critical regulator of
numerous cellular processes, including cell growth, proliferation, survival, and metabolism.[4][5]
[6] Mutations in the PIK3CA gene are among the most common genetic alterations in human
cancers, leading to the hyperactivation of this pathway and promoting tumorigenesis.[4][7]
Alpelisib's targeted action against the p110a isoform makes it a crucial therapeutic agent for
cancers harboring PIK3CA mutations, particularly in HR-positive, HER2-negative advanced
breast cancer.[2][4]

Assessing the cytotoxic and cytostatic effects of Alpelisib is fundamental to understanding its
therapeutic potential and mechanisms of action. Cell viability assays are essential tools for
quantifying the dose-dependent effects of Alpelisib on cancer cell lines, determining key
parameters such as the half-maximal inhibitory concentration (IC50), and elucidating potential
resistance mechanisms.

Mechanism of Action: The PISK/IAKT/ImMTOR
Signaling Pathway

Alpelisib exerts its anti-tumor effects by inhibiting the p110a catalytic subunit of PISK.[1][8] This
inhibition prevents the phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to
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phosphatidylinositol-3,4,5-trisphosphate (PIP3). The reduction in PIP3 levels leads to
decreased activation of downstream effectors, most notably the serine/threonine kinase AKT.
Consequently, the entire PISK/AKT/mTOR signaling cascade is downregulated, resulting in
reduced cell proliferation and increased apoptosis (programmed cell death) in cancer cells that
depend on this pathway for survival.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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